Cas no 49787-05-5 (Phenol, 4-[5-(2-chlorophenyl)-1,2,4-oxadiazol-3-yl]-)

• Product Name: Phenol, 4-[5-(2-chlorophenyl)-1,2,4-oxadiazol-3-yl]-
• CAS No: 49787-05-5
• MF: C₁₄H₉ClN₂O₂
• MW: 272.686462163925
• CID: 4005205
• PubChem ID: 136212348
• Update Time: 2025-10-31

Phenol, 4-[5-(2-chlorophenyl)-1,2,4-oxadiazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[5-(2-chlorophenyl)-1,2,4-oxadiazol-3-yl]-
• 4-[5-(2-Chloro-phenyl)-[1,2,4]oxadiazol-3-yl]-phenol
• AKOS005203937
• 49787-05-5
• 4-(5-(2-Chlorophenyl)-1,2,4-oxadiazol-3-yl)phenol

• Inchi： 1S/C14H9ClN2O2/c15-12-4-2-1-3-11(12)14-16-13(17-19-14)9-5-7-10(18)8-6-9/h1-8,18H
• InChI Key： FJBHLZFZUJUNII-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2N=C(C3=CC=CC=C3Cl)ON=2)C=C1

Computed Properties

• Exact Mass: 272.0352552Da
• Monoisotopic Mass: 272.0352552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 59.2Ų

Additional information on Phenol, 4-[5-(2-chlorophenyl)-1,2,4-oxadiazol-3-yl]-

Phenol, 4-[5-(2-chlorophenyl)-1,2,4-oxadiazol-3-yl]- (CAS No. 49787-05-5): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

Phenol, 4-[5-(2-chlorophenyl)-1,2,4-oxadiazol-3-yl]- (CAS No. 49787-05-5) is a unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its complex molecular structure, which includes a phenolic ring and a substituted 1,2,4-oxadiazole moiety. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The molecular formula of Phenol, 4-[5-(2-chlorophenyl)-1,2,4-oxadiazol-3-yl]- is C₁₃H₉ClN₂O₂, and its molecular weight is approximately 266.67 g/mol. The compound's chemical structure consists of a phenolic ring attached to a 1,2,4-oxadiazole ring via a carbon atom. The 1,2,4-oxadiazole ring is further substituted with a 2-chlorophenyl group at the 5-position. This arrangement of functional groups contributes to the compound's stability and reactivity in various chemical environments.

In terms of physical properties, Phenol, 4-[5-(2-chlorophenyl)-1,2,4-oxadiazol-3-yl]- is a white crystalline solid at room temperature. It has a melting point of around 160°C and is sparingly soluble in water but more soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various experimental protocols and formulations.

The biological activity of Phenol, 4-[5-(2-chlorophenyl)-1,2,4-oxadiazol-3-yl]- has been extensively studied in recent years. Research has shown that this compound exhibits significant antimicrobial properties against both Gram-positive and Gram-negative bacteria. Additionally, it has demonstrated antifungal activity against several fungal strains. These findings suggest that the compound could be a potential lead for the development of new antimicrobial agents.

Beyond its antimicrobial properties, Phenol, 4-[5-(2-chlorophenyl)-1,2,4-oxadiazol-3-yl]- has also been investigated for its anti-inflammatory effects. Studies have indicated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In the realm of cancer research, Phenol, 4-[5-(2-chlorophenyl)-1,2,4-oxadiazol-3-yl]- has shown potential as an anticancer agent. Preclinical studies have demonstrated that the compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to inhibit the PI3K/AKT/mTOR pathway and activate the p53 tumor suppressor gene. These mechanisms contribute to its ability to selectively target cancer cells while sparing normal cells.

The pharmacokinetic profile of Phenol, 4-[5-(2-chlorophenyl)-1,2,4-oxadiazol-3-yl]- is another important aspect to consider for its potential therapeutic applications. Studies have shown that the compound has good oral bioavailability and can be effectively absorbed into the bloodstream after oral administration. It also exhibits favorable distribution properties and can penetrate various tissues and organs. However, further research is needed to optimize its pharmacokinetic parameters for clinical use.

In terms of toxicity, preliminary studies have indicated that Phenol, 4-[5-(2-chlorophenyl)-1,2,4-oxadiazol-3-yl]- has low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive toxicity studies are essential to ensure its safety before it can be advanced to clinical trials. These studies typically include assessments of acute and chronic toxicity, genotoxicity, and carcinogenicity.

The synthesis of Phenol, 4-[5-(2-chlorophenyl)-1,2,4-oxadiazol-3-yl]- involves several steps that require careful optimization to achieve high yields and purity. One common synthetic route involves the reaction of 4-aminoacetophenone with chloroacetyl chloride to form an intermediate amide derivative. This intermediate is then cyclized using an appropriate coupling agent to form the desired oxadiazole ring. The final step involves the substitution reaction with 2-chlorobenzoyl chloride to introduce the chlorophenyl group.

Recent advances in synthetic chemistry have led to the development of more efficient methods for synthesizing this compound. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields compared to conventional methods. Additionally, green chemistry approaches have been explored to minimize environmental impact and enhance sustainability in the production process.

In conclusion, Phenol, 4-[5-(2-chlorophenyl)-1,2,4-oxadiazol-3-yl]- (CAS No. 49787-05-5) is a versatile compound with a wide range of potential applications in medicinal chemistry. Its unique molecular structure confers specific chemical and biological properties that make it an attractive candidate for further research and development. Ongoing studies continue to explore its therapeutic potential in areas such as antimicrobial therapy, anti-inflammatory treatment, and cancer therapy. As research progresses, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological processes and developing new therapeutic strategies.